n-Hexane

• CAS No.: 110-54-3
• Product Name: n-Hexane
• Molecular Formula: C6H14
• Molecular Weight: 86.18 g/mol
• IUPAC Name: hexane
• Standard InChI: InChI=1S/C6H14/c1-3-5-6-4-2/h3-6H2,1-2H3
• Standard InChIKey: VLKZOEOYAKHREP-UHFFFAOYSA-N
• Impurities: The isomers most commonly accompanying it are 2-methylpentane, 3-methylpentane, 2,3-dimethylbutane and 2,2-dimethylbutane.
• SMILES: CCCCCC
• Canonical SMILES: CCCCCC
• Boiling Point: 156 °F at 760 mm Hg (NTP, 1992); 68.7 °C; 68.73 °C; 69 °C; 156°F
• Colorform: Liquid; Colorless, very volatile liquid
• Density: 0.659 at 68 °F (USCG, 1999); d254 0.66; 0.6606 g/cu cm at 25 °C; Relative density (water = 1): 0.7; 0.66
• Flash Point: -9.4 °F (NTP, 1992); -7 °F (-22 °C) (Closed cup); -22 °C c.c.; -7°F
• Melting Point: -139 °F (NTP, 1992); -95.3 °C; Fp -93.5 °; -95.35 °C; -93.5°C; -95 °C; -219°F
• Physical Description: N-hexane is a clear colorless liquids with a petroleum-like odor. Flash points -9°F. Less dense than water and insoluble in water. Vapors heavier than air. Used as a solvent, paint thinner, and chemical reaction medium.; GasVapor; Liquid; OtherSolid; GasVapor; Liquid; Liquid; VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a gasoline-like odor.
• Description: , also known as N-hexane or CH3-[CH2]4-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 3-hexanone, 5-iminohexane-1, 2, 3, 4, 6-pentol, and 3-mercaptohexanol. is an alkane tasting compound that can be found in a number of food items such as mollusks, fruits, mushrooms, and citrus. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.; n-Hexane is a chemical made from crude oil. Pure n-Hexane is a colorless liquid with a slightly disagreeable odor. It is highly flammable, and its vapors can be explosive. Pure n-Hexane is used in laboratories. Most of the n-Hexane used in industry is mixed with similar chemicals called solvents. The major use for solvents containing n-Hexane is to extract vegetable oils from crops such as soybeans. These solvents are also used as cleaning agents in the printing, textile, furniture, and shoemaking industries. Certain kinds of special glues used in the roofing and shoe and leather industries also contain n-Hexane. Several consumer products contain n-Hexane, such as gasoline, quick-drying glues used in various hobbies, and rubber cement. .; Hexane is an unbranched alkane containing six carbon atoms. It has a role as a non-polar solvent and a neurotoxin. It is an alkane and a volatile organic compound.
• Solubility: less than 1 mg/mL at 61.7° F (NTP, 1992); 1.10e-04 M; 0.0095 mg/mL at 25 °C; In water, 9.5 mg/L at 25 °C; 9.5 to 13 mg/L at 20 °C in distilled water, 75.5 mg/L at 20 °C in salt water; Very soluble in ethanol; soluble in ethyl ether, chloroform; Miscible with alcohol, chloroform, and ether; Solubility in water, g/100ml at 20 °C: 0.0013; 0.002%
• Synonyms: n-hexane; n-hexane, 1-(13)C-labeled cpd; n-hexane, 2-(13)C-labeled cpd; n-hexane, 3-(13)C-labeled cpd
• Vapor Density: 2.97 (NTP, 1992) (Relative to Air); 2.97 (Air = 1); Relative vapor density (air = 1): 3.0; 2.97
• Vapor Pressure: 120 mm Hg at 68 °F ; 180 mm Hg at 77° F (NTP, 1992); 151.29 mmHg; 153 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 17; 124 mmHg
• PubChem Compound: 8058
• Last Modified: Nov 11 2021